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Compound of Interest

Compound Name: Triisopropoxyvanadium(v)oxide

Cat. No.: B13100941

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of
vanadium(V) oxytriisopropoxide. It includes a summary of its quantitative physical data,
detailed experimental protocols for property determination, and a logical workflow illustrating its
application in the synthesis of biologically active compounds.

Core Physical and Chemical Properties

Vanadium(V) oxytriisopropoxide, with the chemical formula OV[OCH(CH?s)z]s, is an
organometallic compound where vanadium is in its +5 oxidation state.[1] It is a versatile
precursor for the synthesis of vanadium oxides and other vanadium-containing compounds due
to its high reactivity and volatility.[2] This compound is typically a colorless to yellow-green or
gold liquid and is sensitive to moisture, necessitating handling and storage under inert
atmospheric conditions.[1]

Quantitative Physical Data

The physical properties of vanadium(V) oxytriisopropoxide have been reported across various
sources. The following table summarizes these key quantitative data points. It is important to
note the variations in reported values, particularly for boiling and melting points, which can be
attributed to different measurement conditions (e.g., pressure) and sample purity.
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Property Value Source(s)
Molecular Formula CoH2104V [11[3]
Linear Formula OV[OCH(CHs)z]s [4]
Molecular Weight 244.20 g/mol [11[3]
Appearance Colorfes's to yellow-green or o
gold liquid
Density 1.035 g/mL at 25 °C [4]
Boiling Point 80-82 °C /2 mmHg [4]

81-83 °C / 2 mmHg

60-61 °C / 0.5 mmHg

Melting Point -11to-14 °C [1]
-12 °C
Refractive Index n20/D 1.479 [4]

Flash Point 45 °C (113 °F) - closed cup [1]
Miscible with toluene, hexane,
Solubility and isopropanol. Decomposes
in water.
Sensitivity Moisture sensitive [1]

Experimental Protocols

Accurate determination of the physical properties of air and moisture-sensitive compounds like

vanadium(V) oxytriisopropoxide requires specialized techniques. Below are detailed

methodologies for key experiments.

Determination of Boiling Point (Micro-Capillary Method)

This method is suitable for small sample volumes and is performed under reduced pressure

due to the high boiling point of the compound at atmospheric pressure.
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Apparatus:

Thiele tube or digital melting point apparatus with a boiling point setup
Heating oil (if using Thiele tube)

Thermometer

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Vacuum source and manometer

Procedure:

Place a few drops of vanadium(V) oxytriisopropoxide into the small test tube.
Insert the capillary tube into the test tube with the open end down.

Attach the test tube to the thermometer using a rubber band or wire. The bottom of the test
tube should be level with the thermometer bulb.

Place the assembly in the Thiele tube or the heating block of the melting point apparatus.[5]

If determining the boiling point at reduced pressure, connect the apparatus to a vacuum line
with a manometer.

Begin heating the apparatus gently. As the temperature rises, a stream of bubbles will
emerge from the capillary tube as trapped air expands.

Continue heating until a vigorous and continuous stream of bubbles is observed. This
indicates that the vapor pressure of the liquid is overcoming the pressure in the system.

Stop heating and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to
be drawn back into the capillary tube.[5][6] Record this temperature and the corresponding
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pressure from the manometer.

Determination of Melting Point

Given its low melting point, this procedure must be carried out using a cooling bath.
Apparatus:

e Small test tube

e Low-temperature thermometer

e Cooling bath (e.g., dry ice/acetone or a cryostat)

e Stirring rod

Procedure:

Place a sample of vanadium(V) oxytriisopropoxide in the test tube.
« Insert the thermometer into the sample.

¢ Place the test tube in the cooling bath and begin to cool slowly while gently stirring the
sample with the thermometer.

» Record the temperature at which the first crystals appear (onset of freezing).
o Continue cooling until the sample is completely solid.
* Remove the test tube from the bath and allow it to warm up slowly while stirring.

e The melting point is the temperature at which the last crystal disappears.[7][8] For a pure
substance, the freezing and melting points should be very close.

Determination of Density

The density of a liquid is its mass per unit volume. This can be determined accurately using a
pycnhometer or simply with a graduated cylinder and balance for a less precise measurement.
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All measurements should be conducted under an inert atmosphere (e.g., in a glovebox) due to
the compound's sensitivity to moisture.

Apparatus:

o Pycnometer (for high accuracy) or a volumetric flask/graduated cylinder

e Analytical balance

Procedure:

o Measure the mass of the clean, dry pycnometer (ma).[9][10]

« Fill the pycnometer with vanadium(V) oxytriisopropoxide, ensuring there are no air bubbles.
o Measure the mass of the filled pycnometer (mz2).[9]

e The mass of the liquid is (mz - ma).

e The volume of the liquid is the calibrated volume of the pycnometer (V).

e Calculate the density using the formula: p = (m2 - m1) / V.

e The measurement should be performed at a constant, recorded temperature (e.g., 25 °C).

Applications in Materials Science and as a
Precursor for Bioactive Compounds

While vanadium(V) oxytriisopropoxide is primarily used in materials science and catalysis, it
serves as a crucial starting material for the synthesis of novel oxovanadium(lV) and (V)
complexes.[1][2] Research has shown that certain oxovanadium complexes possess significant
biological activities, including anticancer, antidiabetic, and antimicrobial properties.[11][12] For
instance, the oxovanadium(lV) complex, metvan, has demonstrated broad-spectrum anticancer
activity by inducing apoptosis in various cancer cell lines.[13]

The following diagram illustrates the logical workflow from vanadium(V) oxytriisopropoxide as a
precursor to the synthesis of bioactive oxovanadium complexes and their subsequent
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mechanism of action in cancer cells.

Logical Workflow: From Precursor to Bioactive Complex
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Caption: Workflow from precursor to apoptosis induction.

Sol-Gel Synthesis of Vanadium Oxide Nanoparticles

Vanadium(V) oxytriisopropoxide is a common precursor in the sol-gel synthesis of vanadium
oxide (V20s5) nanomaterials.[14] These materials are of interest for applications in catalysis,
energy storage, and potentially biomedical fields.[15]

Materials:

Vanadium(V) oxytriisopropoxide

Solvent (e.g., isopropanol)

Water (for hydrolysis)

Catalyst (acidic or basic, optional)
Procedure:
o Dissolve vanadium(V) oxytriisopropoxide in isopropanol under an inert atmosphere.

o Prepare a separate solution of water in isopropanol. A catalyst can be added to this solution
to control the hydrolysis rate.

o Add the water/isopropanol solution dropwise to the vanadium precursor solution under
vigorous stirring. This initiates hydrolysis and condensation, leading to the formation of a sol.
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[14]

» Allow the sol to age at a constant temperature until a gel is formed. The aging time can
influence the properties of the final material.

e Dry the gel to remove the solvent. This can be done via evaporation to form a xerogel or
under supercritical conditions to form an aerogel.

o Calcination: Heat the dried gel at a specific temperature (e.g., 400-600 °C) in air to remove
organic residues and induce crystallization, resulting in the formation of V20s nanoparticles.
The final morphology and crystal structure depend on the calcination temperature and
duration.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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